Cas no 2228598-68-1 (2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid)
2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
- 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid
- EN300-1736921
- 2228598-68-1
-
- Inchi: 1S/C11H13N3O2/c1-11(2,10(15)16)5-8-6-12-9-3-4-13-14(9)7-8/h3-4,6-7H,5H2,1-2H3,(H,15,16)
- InChI Key: NHQGEXJGXZZNIZ-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)CC1C=NC2=CC=NN2C=1)=O
Computed Properties
- Exact Mass: 219.100776666g/mol
- Monoisotopic Mass: 219.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 67.5Ų
2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1736921-0.05g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1736921-0.1g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1736921-0.25g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1736921-0.5g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1736921-1.0g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 1g |
$1442.0 | 2023-06-04 | ||
| Enamine | EN300-1736921-2.5g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1736921-5.0g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 5g |
$4184.0 | 2023-06-04 | ||
| Enamine | EN300-1736921-10.0g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 10g |
$6205.0 | 2023-06-04 | ||
| Enamine | EN300-1736921-1g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1736921-5g |
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid |
2228598-68-1 | 5g |
$4184.0 | 2023-09-20 |
2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
Introduction to 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid (CAS No. 2228598-68-1)
2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228598-68-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a fused pyrazolo[1,5-a]pyrimidine core appended to a propanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The compound’s unique scaffold positions it as a valuable intermediate in the development of novel therapeutic agents, particularly in the realms of oncology and immunomodulation.
The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. This motif has been extensively explored in the design of kinase inhibitors, DNA intercalators, and other pharmacophores. The incorporation of the propanoic acid side chain in 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid introduces additional functional handles that can be exploited for further derivatization, enabling the synthesis of structurally diverse analogs with tailored biological profiles.
Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of lead compounds with promising pharmacological properties. The pyrazolo[1,5-a]pyrimidine core has been implicated in several drug candidates that have advanced into clinical trials, demonstrating its relevance in modern drug discovery. The structural features of 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid make it a compelling candidate for further investigation as a building block for next-generation therapeutics.
In particular, the 3-position substituent on the pyrazolo[1,5-a]pyrimidine ring provides a strategic site for functionalization. This position allows for the introduction of diverse chemical groups that can modulate solubility, metabolic stability, and binding affinity. The propanoic acid moiety further enhances the compound’s versatility by enabling reactions such as esterification or amidation, which are common strategies in drug development to improve pharmacokinetic properties.
Current research in heterocyclic chemistry emphasizes the synthesis of multifunctional molecules that can engage multiple biological pathways simultaneously. The fused pyrazolo[1,5-a]pyrimidine system is well-suited for this purpose due to its ability to adopt multiple conformations and interact with proteins through hydrogen bonding and hydrophobic interactions. The 2,2-dimethyl substitution at the alpha-carbons of the propanoic acid side chain may contribute to steric hindrance around key pharmacophoric sites, potentially influencing binding mode and efficacy.
The pharmaceutical industry has increasingly relied on structure-based drug design (SBDD) and fragment-based approaches to accelerate the discovery process. Compounds like 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid serve as essential starting points for generating libraries of analogs that can be screened against biological targets. The combination of computational modeling with experimental validation has proven effective in identifying molecules with high affinity and selectivity.
One notable application of this class of compounds is in the development of inhibitors targeting kinases involved in cancer progression. Kinase overexpression or mutations are frequently observed in tumor cells and are associated with resistance to conventional therapies. By designing molecules that disrupt kinase activity through allosteric or competitive inhibition, researchers aim to develop more effective anticancer agents. The pyrazolo[1,5-a]pyrimidine scaffold has been successfully employed in several kinase inhibitors that have entered clinical practice.
The synthetic accessibility of 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid also contributes to its appeal as a research tool. Modern synthetic methodologies have enabled efficient construction of complex heterocycles with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the preparation of these intricate molecules, making them more readily available for medicinal chemistry applications.
In conclusion,2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features—comprising a fused pyrazolo[1,5-a]pyrimidine core linked to a propanoic acid side chain—position it as a versatile intermediate for further chemical manipulation. Ongoing research into its biological activities and synthetic derivatives continues to expand its potential applications in drug discovery and molecular medicine.
2228598-68-1 (2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)